Cas no 1019101-60-0 (5-chloro-N-[5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl]thiophene-2-carboxamide)

• Product Name: 5-chloro-N-[5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl]thiophene-2-carboxamide
• CAS No: 1019101-60-0
• MF: C₁₂H₁₀ClN₅O₂S
• MW: 323.758099079132
• CID: 6511721
• Update Time: 2025-06-11

5-chloro-N-[5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl]thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-N-[5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl]thiophene-2-carboxamide
• 5-chloro-N-[5-(1,5-dimethylpyrazol-3-yl)-1,3,4-oxadiazol-2-yl]thiophene-2-carboxamide

• Inchi： 1S/C12H10ClN5O2S/c1-6-5-7(17-18(6)2)11-15-16-12(20-11)14-10(19)8-3-4-9(13)21-8/h3-5H,1-2H3,(H,14,16,19)
• InChI Key： KVMGZWKLOBNIDE-UHFFFAOYSA-N
• SMILES： C1(C(NC2=NN=C(C3C=C(C)N(C)N=3)O2)=O)SC(Cl)=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides

Additional information on 5-chloro-N-[5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl]thiophene-2-carboxamide

Comprehensive Analysis of 5-chloro-N-[5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl]thiophene-2-carboxamide (CAS No. 1019101-60-0)

The compound 5-chloro-N-[5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl]thiophene-2-carboxamide (CAS No. 1019101-60-0) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. Its unique structural features, including the 1,3,4-oxadiazole and thiophene moieties, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets, such as enzymes and receptors.

In recent years, the demand for novel heterocyclic compounds like 5-chloro-N-[5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl]thiophene-2-carboxamide has surged, driven by advancements in drug discovery and crop protection. The compound's pyrazole and oxadiazole rings are known for their versatility in forming hydrogen bonds and π-π interactions, which are critical for binding to biological macromolecules. This has led to its exploration in the development of small-molecule inhibitors and agrochemical agents.

One of the most frequently searched questions in the scientific community is: "What are the synthetic routes for 5-chloro-N-[5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl]thiophene-2-carboxamide?" The synthesis typically involves multi-step reactions, starting with the condensation of 5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-amine with 5-chlorothiophene-2-carbonyl chloride. Optimizing these reactions for higher yields and purity remains a key focus for chemists.

The compound's physicochemical properties, such as solubility, stability, and lipophilicity, are also of great interest. These properties influence its bioavailability and efficacy in potential applications. For instance, its moderate logP value suggests balanced hydrophobicity, which is advantageous for membrane permeability in drug delivery systems. Additionally, its thermal stability makes it suitable for formulation in various industrial processes.

Another hot topic is the structure-activity relationship (SAR) of 5-chloro-N-[5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl]thiophene-2-carboxamide. Researchers are investigating how modifications to its core structure affect its biological activity. For example, substituting the chloro group or altering the pyrazole ring could enhance its affinity for specific targets. Such studies are crucial for designing derivatives with improved potency and selectivity.

From an industrial perspective, the scalability of producing CAS No. 1019101-60-0 is a critical consideration. Companies are investing in green chemistry approaches to minimize waste and reduce environmental impact during synthesis. This aligns with the growing trend of sustainable chemical manufacturing, which is a priority for regulatory bodies and consumers alike.

In conclusion, 5-chloro-N-[5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl]thiophene-2-carboxamide represents a fascinating area of research with broad implications. Its unique molecular architecture and bioactive potential make it a valuable subject for further exploration. As scientific inquiries continue to evolve, this compound is likely to play a pivotal role in the development of next-generation therapeutics and agrochemicals.